![molecular formula C12H13N7O2 B4510840 ethyl 5-amino-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazole-4-carboxylate](/img/structure/B4510840.png)
ethyl 5-amino-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazole-4-carboxylate
Description
Synthesis Analysis
The synthesis of related compounds often involves the interaction of specific acetate derivatives with arylidinemalononitrile derivatives or similar reagents in ethanol or methanol solutions, under room temperature conditions. For example, Mohamed (2021) describes a synthesis route involving ethyl 2-(benzo[d]thazol-2-yl)acetate and different arylidinemalononitrile derivatives to create ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing a method that could be analogous to synthesizing the compound (Mohamed, 2021).
Molecular Structure Analysis
The molecular structure of related compounds is characterized using various spectroscopic techniques, including IR, 1H-NMR, and mass spectral data, to confirm the structure of synthesized compounds, as demonstrated in studies by Farghaly et al. (2011). These techniques could be applied similarly to analyze the molecular structure of ethyl 5-amino-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazole-4-carboxylate, providing insights into its chemical nature and potential reactivity (Farghaly & Gomha, 2011).
Chemical Reactions and Properties
Chemical reactions involving the compound likely involve interactions with electrophilic reagents, leading to the formation of new derivatives. El-Mariah et al. (2006) describe the synthesis and reactions of pyridazine derivatives, indicating the versatility of these compounds in undergoing various chemical transformations, which could be reflective of the reactions ethyl 5-amino-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazole-4-carboxylate might partake in (El-Mariah, Hosny, & Deeb, 2006).
Physical Properties Analysis
The physical properties of related compounds, such as solubility, melting point, and stability, can be determined through experimental methods. Studies like the one conducted by Fedotov and Hotsulia A (2022) on pyrazolo-triazole condensed systems provide a framework for understanding how to assess the physical properties of ethyl 5-amino-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazole-4-carboxylate, including its bioavailability and biochemical process interactions (Fedotov & Hotsulia A, 2022).
Chemical Properties Analysis
The chemical properties of the compound can be elucidated through studies on its reactivity with various chemical agents, its role in synthesis pathways, and its potential biological activity. Research by Youssef et al. (2011) on related thiazolo-pyrimidine derivatives demonstrates the process of exploring the chemical properties of such compounds, including their reactivity and potential applications in developing biocidal agents (Youssef, Abbady, Ahmed, & Omar, 2011).
properties
IUPAC Name |
ethyl 5-amino-1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrazole-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N7O2/c1-3-21-12(20)8-6-14-19(11(8)13)10-5-4-9-16-15-7(2)18(9)17-10/h4-6H,3,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYUXLJZDVZUPLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=NN3C(=NN=C3C=C2)C)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N7O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.